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Compound of Interest

Compound Name: Ethyl 2-nonynoate

CAS No.: 10031-92-2

Cat. No.: B154695

Get Quote

Welcome to the comprehensive technical guide for Ethyl 2-nonynoate (CAS: 10031-92-2).

This document is designed for researchers, scientists, and drug development professionals to

ensure the safe handling, optimal storage, and successful experimental application of this

versatile reagent. Our goal is to move beyond simple instructions, providing the causal

reasoning behind our recommendations to empower you with the expertise needed to

anticipate and resolve challenges.

Core Concepts: Understanding Ethyl 2-nonynoate
Ethyl 2-nonynoate is a colorless, oily liquid characterized by a molecular weight of 182.26

g/mol and a chemical formula of C₁₁H₁₈O₂.[1][2] It is recognized for its distinct green, violet-like

aroma and is insoluble in water but soluble in oils and ethanol.[1] Its structure, featuring both

an ester and an internal alkyne functional group, dictates its reactivity and handling

requirements. While it has been used as a flavoring agent, its application as a fragrance

ingredient is prohibited by the International Fragrance Association (IFRA) due to insufficient

safety data.[1][3][4]
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Property Value Source

CAS Number 10031-92-2 [1][5]

Molecular Formula C₁₁H₁₈O₂ [1][2]

Molecular Weight 182.26 g/mol [1][2]

Appearance Colourless oily liquid [1]

Boiling Point 121-122 °C @ 13.00 mm Hg [1]

Solubility
Insoluble in water; Soluble in

ethanol and oils
[1]

Safety First: Essential Handling & PPE Workflow
Ethyl 2-nonynoate is classified as a skin irritant and can cause irritation to the eyes and

respiratory system.[1][4] Adherence to strict safety protocols is non-negotiable. All handling

must occur in a well-ventilated area, preferably within a chemical fume hood.[5][6]

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the mandatory PPE sequence before handling Ethyl 2-
nonynoate. This workflow is designed to minimize exposure and ensure laboratory safety.

Caption: Mandatory PPE workflow before handling Ethyl 2-nonynoate.

Storage & Stability: Preserving Reagent Integrity
Proper storage is critical for maintaining the purity and reactivity of Ethyl 2-nonynoate. The

ester functionality is susceptible to hydrolysis, and the alkyne group can undergo unintended

reactions if not stored correctly.
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Parameter Recommendation Rationale

Temperature Cool, dry place (e.g., 2-8 °C)

Minimizes potential for

degradation and side

reactions.

Atmosphere
Inert atmosphere (Argon or

Nitrogen)

Prevents oxidation and

reactions with atmospheric

moisture.

Container
Tightly sealed, amber glass

bottle

Protects from moisture and

light, which can catalyze

degradation.[7]

Incompatibilities Strong oxidizing agents
To prevent vigorous, potentially

hazardous reactions.[8]

The following diagram illustrates the relationship between storage conditions and the stability of

the compound.

Caption: Factors influencing the chemical stability of Ethyl 2-nonynoate.

Troubleshooting Experimental Issues
Even with careful planning, experiments can yield unexpected results. This section addresses

common problems in a question-and-answer format.

Q: My reaction is sluggish, or the conversion is low. What are the likely causes?

A: Low conversion often points to issues with reagent purity, reaction conditions, or catalyst

activity.

Reagent Purity: Has the Ethyl 2-nonynoate been stored correctly? Improper storage can

lead to hydrolysis of the ester to the corresponding carboxylic acid and ethanol, which may

inhibit your reaction. Consider verifying the purity via NMR or IR spectroscopy.

Solvent Quality: Ensure you are using an anhydrous solvent, as trace water can quench

catalysts or react with sensitive reagents.[9]
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Temperature Control: Many organometallic reactions involving alkynes are temperature-

sensitive. Verify your reaction temperature is optimal for the specific transformation you are

performing.

Catalyst Deactivation: If using a catalyst, ensure it has not been deactivated by exposure to

air or moisture.

Q: I'm observing a complex mixture of byproducts. What could be happening?

A: The formation of multiple products suggests side reactions are competing with your desired

pathway.

Alkyne Polymerization: Under certain conditions (e.g., presence of certain metals, high

temperatures), the alkyne functionality can polymerize. Consider running the reaction at a

lower temperature or concentration.

Ester Hydrolysis: As mentioned, if water is present, the ester can hydrolyze. This is more

common in acidic or basic conditions. A neutral, anhydrous environment is ideal.

Unexpected Reactivity: The internal alkyne is a versatile functional group. It can undergo

cyclizations, additions, or other transformations depending on the reagents present.

Carefully review the literature for potential side reactions specific to your chosen

methodology.

Q: I am struggling with the purification of my final product from the reaction mixture.

A: Purification challenges often arise from byproducts with similar physical properties to your

target compound.

Distillation: Given its boiling point of 121-122 °C at 13 mmHg, vacuum distillation is a viable

method for purifying Ethyl 2-nonynoate or its derivatives, provided they are thermally

stable.[1][10] This is effective for separating components with different volatilities.

Column Chromatography: If distillation is not feasible, silica gel flash column

chromatography is a powerful alternative.[9] You will need to perform solvent screening (e.g.,

with hexanes/ethyl acetate) to find a system that provides good separation between your

product and impurities.
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Aqueous Workup: Before chromatography or distillation, an aqueous wash can be very

effective. Washing the organic layer with a saturated sodium bicarbonate solution can

remove acidic impurities, while a brine wash helps to remove water from the organic phase.

[11]

Troubleshooting Decision Tree
Caption: Decision tree for troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)
Q: How should I properly dispose of waste Ethyl 2-nonynoate? A: Waste should be collected

in a suitable, closed container labeled for halogen-free organic waste.[5][6] Disposal must be in

accordance with local and national environmental regulations. Never discharge the chemical

into drains.[5][6]

Q: What are the primary hazards I should be aware of? A: The primary hazards are skin, eye,

and respiratory irritation.[1][4] Always use appropriate PPE and handle the material in a well-

ventilated fume hood.[5][6]

Q: Can this compound be used as a fragrance? A: No. The International Fragrance Association

(IFRA) prohibits the use of Ethyl 2-nonynoate as a fragrance ingredient due to insufficient

data.[3]

Q: What should I do in case of an accidental spill? A: For a minor spill, ensure the area is well-

ventilated and remove all ignition sources.[5][6] Contain the spill using an inert absorbent

material like sand, silica gel, or vermiculite.[8] Collect the material using spark-proof tools and

place it in a sealed container for disposal.[5][6] Refer to the protocol below for more details.

Standard Operating Protocols
Protocol 1: Handling a Minor Spill (<100 mL)

Alert Personnel: Immediately alert others in the vicinity.

Ensure Safety: Confirm PPE is correctly worn (lab coat, goggles, nitrile gloves). Remove all

sources of ignition from the area.[5][6]
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Ventilation: Ensure the spill occurs within a fume hood or a well-ventilated area.

Containment: Cover the spill with an inert absorbent material (e.g., sand, vermiculite, or a

commercial sorbent).[8] Do not use combustible materials like paper towels.

Collection: Once absorbed, carefully scoop the material using non-sparking tools into a

designated, sealable waste container.[5][6]

Decontamination: Clean the spill area with a cloth lightly dampened with a suitable solvent

(e.g., ethanol), followed by soap and water. Place all cleaning materials into the waste

container.

Disposal: Seal and label the waste container appropriately and dispose of it according to

your institution's hazardous waste guidelines.

Protocol 2: General Purification by Vacuum Distillation
This is a general guideline and should be adapted based on the specific properties of the

reaction mixture.

Apparatus Setup: Assemble a vacuum distillation apparatus using clean, dry glassware.

Ensure all joints are properly sealed with appropriate grease.

Initial Transfer: Transfer the crude product mixture to the distillation flask. Add a magnetic stir

bar or boiling chips to ensure smooth boiling.

System Evacuation: Slowly and carefully apply vacuum to the system. A gradual reduction in

pressure is crucial to prevent bumping.

Heating: Once the target pressure (e.g., ~13 mmHg) is stable, begin gently heating the

distillation flask using a heating mantle.[1]

Fraction Collection: Monitor the temperature at the distillation head. Collect any low-boiling

fractions (e.g., residual solvent) in a separate receiving flask.

Product Collection: When the temperature stabilizes at the expected boiling point of your

product (approx. 121-122 °C at 13 mmHg for pure Ethyl 2-nonynoate), switch to a clean

receiving flask to collect the purified fraction.[1]
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Shutdown: Once the distillation is complete, remove the heat source and allow the system to

cool completely before slowly and carefully reintroducing air to the apparatus.

Analysis: Confirm the purity of the distilled product using an appropriate analytical technique

(e.g., GC, NMR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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